Cas no 656236-89-4 (1-Hexanol, 6-(pentylthio)-)

• Product Name: 1-Hexanol, 6-(pentylthio)-
• CAS No: 656236-89-4
• MF: C₁₁H₂₄OS
• MW: 204.37266254425
• CID: 1699706
• Update Time: 2024-09-03

1-Hexanol, 6-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 6-(pentylthio)-

• Inchi： 1S/C11H24OS/c1-2-3-7-10-13-11-8-5-4-6-9-12/h12H,2-11H2,1H3
• InChI Key： CLOVEUMBMBBKBD-UHFFFAOYSA-N
• SMILES： C(O)CCCCCSCCCCC

Computed Properties

• Exact Mass: 204.15492

Experimental Properties

• Density: 0.922±0.06 g/cm3(Predicted)
• Boiling Point: 297.0±23.0 °C(Predicted)
• PSA: 20.23
• pka: 15.18±0.10(Predicted)